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Compound of Interest

Compound Name: Methyl 4-iodo-2-methylbenzoate

Cat. No.: B168745 Get Quote

In the landscape of modern drug discovery and development, substituted benzoate esters

serve as indispensable scaffolds and intermediates. Methyl 4-iodo-2-methylbenzoate (CAS

No. 103440-53-5), a halogenated aromatic ester, represents a key building block whose utility

is fundamentally governed by its physical properties.[1] The presence of an iodine atom

facilitates crucial carbon-carbon bond-forming reactions, such as Suzuki and Sonogashira

couplings, which are cornerstones of medicinal chemistry for constructing complex molecular

architectures.[2][3] Furthermore, the specific substitution pattern (iodo at C4, methyl at C2)

influences the molecule's steric and electronic properties, which can profoundly impact reaction

kinetics, solubility, and ultimately, the biological activity of its derivatives.

This guide provides a comprehensive framework for understanding and determining the

essential physical properties of Methyl 4-iodo-2-methylbenzoate. While detailed experimental

data for this specific isomer is not extensively documented in publicly available literature, this

paper presents the foundational principles and validated methodologies required for its

characterization. For the research scientist, this guide explains not just the what but the why—

elucidating the causal links between a compound's physical attributes and its practical

application in a laboratory and developmental setting.

Core Physicochemical Parameters: A Summary
A thorough characterization is the bedrock of reproducible science and scalable synthesis. The

following table summarizes the key physical properties for Methyl 4-iodo-2-methylbenzoate,

distinguishing between calculated values and those requiring empirical determination.
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Property Value / Expected Value
Significance in Drug
Development

Molecular Formula C₉H₉IO₂

Foundational for calculating

molecular weight and

elemental analysis.

Molecular Weight 276.07 g/mol

Essential for stoichiometric

calculations in synthesis and

for analytical techniques like

mass spectrometry.[4]

Physical State Solid (Expected)

Influences handling, storage,

and purification methods (e.g.,

crystallization). Isomers like

Methyl 4-iodobenzoate are

solids.

Melting Point
Requires Experimental

Determination

A sharp, defined melting range

is a primary indicator of purity.

Broad ranges suggest

impurities.

Boiling Point
Requires Experimental

Determination

Critical for purification by

distillation (if applicable) and

assessing thermal stability.

Solubility
Requires Experimental

Determination

Dictates choice of reaction

solvents, purification methods,

and is crucial for formulation

and bioassay development.

Density
Requires Experimental

Determination

Important for process scale-up

and engineering calculations.

Structural Verification and Spectroscopic Analysis
Before any physical properties are measured, the identity and purity of the compound must be

unequivocally confirmed. A multi-technique spectroscopic approach is standard practice.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise arrangement of atoms in a molecule.

¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the aromatic protons and the two methyl groups (the ester methyl and the ring methyl). The

chemical shifts and coupling patterns of the aromatic protons would confirm the 1,2,4-

substitution pattern.

¹³C NMR: The carbon NMR spectrum will verify the number of unique carbon environments,

including the carbonyl carbon of the ester, the aromatic carbons, and the methyl carbons.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in the molecule. For Methyl 4-iodo-2-
methylbenzoate, the spectrum should prominently feature:

A strong absorption band around 1720-1740 cm⁻¹, characteristic of the C=O (carbonyl)

stretch of the ester.

Bands in the 2850-3000 cm⁻¹ region corresponding to C-H stretching of the methyl and

aromatic groups.

Absorptions in the 1450-1600 cm⁻¹ range from C=C stretching within the aromatic ring.

Mass Spectrometry (MS)
MS provides the molecular weight of the compound, confirming the molecular formula. The

high-resolution mass spectrum (HRMS) should show a molecular ion peak corresponding to

the exact mass of C₉H₉IO₂.

Experimental Protocols: A Practical Guide
The following section details the standardized, self-validating protocols for determining the key

physical properties of a novel or sparsely characterized solid compound like Methyl 4-iodo-2-
methylbenzoate.

Workflow for Physicochemical Characterization
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The logical progression from a newly synthesized compound to a fully characterized

intermediate is critical. This workflow ensures that each step validates the next, providing a

high degree of confidence in the final material.
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Caption: Workflow for Synthesis, Purification, and Characterization.
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Protocol 1: Melting Point Determination via Capillary
Method
Causality: The melting point is a highly sensitive measure of purity. A pure crystalline solid

melts over a narrow temperature range (typically < 1°C). Impurities disrupt the crystal lattice,

lowering and broadening the melting range. This protocol provides a reliable method for this

assessment.

Methodology:

Sample Preparation: Ensure the sample is completely dry and finely powdered. Load a small

amount (2-3 mm high) into a capillary tube sealed at one end. Tap the tube gently to pack the

sample.

Instrument Setup: Place the capillary tube into a calibrated melting point apparatus.

Rapid Scan (Optional): Heat the sample rapidly to get an approximate melting temperature.

Let the apparatus cool to at least 20°C below this approximate point.

Accurate Determination: Begin heating again at a slow, controlled rate (1-2°C per minute).

Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the

temperature at which the last solid crystal melts (T₂). The melting range is T₁ - T₂.

Validation: Perform the measurement in triplicate to ensure reproducibility. A narrow range

(e.g., 58.0-59.5°C) indicates high purity.[5]

Protocol 2: Solubility Profile Assessment
Causality: Solubility dictates how a compound can be used. For drug development, solubility in

aqueous buffers, organic co-solvents, and non-polar solvents is critical for reaction setup,

purification, formulation, and conducting biological assays.

Methodology:

Solvent Selection: Choose a panel of relevant solvents (e.g., Water, Ethanol, Dimethyl

Sulfoxide (DMSO), Dichloromethane, Hexane).
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Sample Preparation: Weigh a precise amount of the compound (e.g., 10 mg) into separate

vials for each solvent.

Solvent Addition: Add a measured volume of the first solvent (e.g., 0.1 mL) to the vial.

Observation: Agitate the vial (e.g., vortex for 1 minute) and visually inspect for dissolution. If

dissolved, the compound is soluble at >100 mg/mL.

Titration: If the solid remains, continue adding the solvent in measured aliquots (e.g., 0.1 mL

increments), agitating after each addition, until the solid fully dissolves.

Calculation: Calculate the solubility based on the total volume of solvent required to dissolve

the initial mass. Classify the solubility (e.g., Very Soluble, Soluble, Sparingly Soluble,

Insoluble).

Trustworthiness: Note the temperature at which the assessment is performed, as solubility is

temperature-dependent.

Safety, Handling, and Storage
While a specific Material Safety Data Sheet (MSDS) for Methyl 4-iodo-2-methylbenzoate is

not widely available, data from related iodinated aromatic compounds provides a strong basis

for safe handling protocols.

Hazards: Compounds of this class are typically irritants. Assume the material causes skin,

eye, and respiratory tract irritation.[6]

Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated

fume hood. Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.[7][8]

Storage: Store in a tightly sealed container in a cool, dry place, protected from light. Light

sensitivity is a common characteristic of iodinated compounds.[8]

Disposal: Dispose of the material and its container in accordance with local, regional, and

national regulations for chemical waste.
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Conclusion
Methyl 4-iodo-2-methylbenzoate is a compound of significant potential for synthetic and

medicinal chemistry. A rigorous determination of its physical properties is not merely an

academic exercise but a prerequisite for its effective and safe application. By employing the

validated protocols for structural confirmation, purity assessment, and the characterization of

properties such as melting point and solubility, researchers can build the reliable foundation

needed to incorporate this valuable building block into complex drug development pipelines.

The principles and methodologies outlined in this guide provide a robust framework for

achieving this critical scientific objective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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